![molecular formula C9H7NO3 B8813580 2,3,4-Quinolinetriol CAS No. 2721-50-8](/img/structure/B8813580.png)
2,3,4-Quinolinetriol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
Quinoline and its derivatives can be synthesized through several methods. One common method involves the reaction of anilines with carbonyl compounds. For example, 2-alkynylanilines can react with ketones in the presence of a Brønsted or Lewis acid to produce functionalized quinoline derivatives .
Molecular Structure Analysis
Quinoline is made up of a fused ring structure that combines a benzene ring and a pyridine ring. The presence of the nitrogen atom in the pyridine ring makes quinoline a useful compound in many chemical transformations .
Chemical Reactions Analysis
Quinoline and its derivatives can undergo a variety of chemical reactions. For instance, they can participate in difunctionalization of alkenes, ring-opening of easily available small rings, dehydrogenative cross-coupling reactions, transition-metal catalyzed cyclizations, cycloadditions, and other cascade reactions .
Physical and Chemical Properties Analysis
Quinoline is a liquid at room temperature and has a strong odor. It is only slightly soluble in cold water, but its solubility increases in hot water and most organic solvents .
Mechanism of Action
Safety and Hazards
Properties
CAS No. |
2721-50-8 |
---|---|
Molecular Formula |
C9H7NO3 |
Molecular Weight |
177.16 g/mol |
IUPAC Name |
3,4-dihydroxy-1H-quinolin-2-one |
InChI |
InChI=1S/C9H7NO3/c11-7-5-3-1-2-4-6(5)10-9(13)8(7)12/h1-4,12H,(H2,10,11,13) |
InChI Key |
MJORMRFQFZHIGF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(C(=O)N2)O)O |
solubility |
>26.6 [ug/mL] (The mean of the results at pH 7.4) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.